Cas no 4774-10-1 (2-Amino-3-methoxypyrazine)

• Product Name: 2-Amino-3-methoxypyrazine
• CAS No: 4774-10-1
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD05722793
• CID: 324605
• PubChem ID: 12489851
• Update Time: 2025-11-02

2-Amino-3-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methoxypyrazine
• 2-Pyrazinamine,3-methoxy-
• 3-methoxypyrazin-2-amine
• 3-Methoxy-2-pyrazinamine
• Pyrazinamine, 3-methoxy-
• 3-methoxypyrazine-2-ylamine
• 3-Methoxy-pyrazin-2-ylamine
• KSC590E1R
• 3-(methyloxy)-2-pyrazinamine
• MTMGQKFGZHMTTK-UHFFFAOYSA-N
• BCP22353
• SBB051948
• CM0051
• Phenylalanine, N, N- dimethyl-
• AB22450
• CM10653
• RP19624
• BL006014
• EN000928
• DTXSID70500188
• MFCD05722793
• 4774-10-1
• CS-W018865
• SCHEMBL1429218
• A1331
• BB 0261705
• EN300-122717
• J-200145
• Z1198166025
• TS-01640
• FT-0645679
• AKOS005259398
• SY021285
• DB-070847

• MDL： MFCD05722793
• Inchi： 1S/C5H7N3O/c1-9-5-4(6)7-2-3-8-5/h2-3H,1H3,(H2,6,7)
• InChI Key： MTMGQKFGZHMTTK-UHFFFAOYSA-N
• SMILES： O(C)C1C(N)=NC=CN=1

Computed Properties

• Exact Mass: 125.05900
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• XLogP3: -0.3

Experimental Properties

• Density: 1.224
• Melting Point: 84-85 ºC
• Boiling Point: 241 ºC
• Flash Point: 100 ºC
• Refractive Index: 1.567
• PSA: 61.03000
• LogP: 0.64860

2-Amino-3-methoxypyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 2-Amino-3-methoxypyrazine

Exploring the Versatile Applications and Properties of 2-Amino-3-methoxypyrazine (CAS No. 4774-10-1)

In the ever-evolving landscape of chemical research and industrial applications, 2-Amino-3-methoxypyrazine (CAS No. 4774-10-1) has emerged as a compound of significant interest. This heterocyclic organic molecule, characterized by its pyrazine backbone substituted with an amino group and a methoxy group, finds utility across diverse fields ranging from pharmaceuticals to specialty chemicals. As researchers and industries increasingly focus on sustainable chemistry and green synthesis methods, understanding the properties and applications of this compound becomes particularly relevant.

The molecular structure of 2-Amino-3-methoxypyrazine features a six-membered aromatic ring containing two nitrogen atoms at the 1 and 4 positions. This pyrazine derivative exhibits unique electronic properties due to the electron-donating effects of both the amino and methoxy substituents. These characteristics make it valuable as a building block in medicinal chemistry, where researchers are actively exploring its potential in drug discovery programs targeting various diseases.

Recent trends in pharmaceutical research have highlighted the importance of nitrogen-containing heterocycles like 2-Amino-3-methoxypyrazine. The compound serves as a crucial intermediate in the synthesis of more complex molecules with potential biological activity. Its structural features make it particularly interesting for developing kinase inhibitors, a class of compounds that has gained attention in cancer therapy research. The presence of both hydrogen bond donor (amino group) and acceptor (pyrazine nitrogen and methoxy oxygen) sites contributes to its molecular recognition properties.

Beyond pharmaceutical applications, 2-Amino-3-methoxypyrazine (CAS 4774-10-1) finds use in material science as well. The compound's ability to coordinate with metal ions makes it valuable in creating coordination polymers and metal-organic frameworks (MOFs). These materials have shown promise in various applications including gas storage, separation technologies, and catalysis - areas that align with current industrial needs for energy-efficient processes and environmental remediation solutions.

The synthesis of 2-Amino-3-methoxypyrazine typically involves multi-step organic transformations starting from commercially available pyrazine derivatives. Recent advances in green chemistry have led to the development of more sustainable synthetic routes, reducing the environmental impact of its production. These methods often employ catalytic processes and minimize the use of hazardous reagents, addressing growing concerns about chemical manufacturing sustainability.

Analytical characterization of 2-Amino-3-methoxypyrazine reveals important physicochemical properties that determine its applications. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents. Advanced techniques like NMR spectroscopy and mass spectrometry confirm its structure and purity, which are critical factors for its use in sensitive applications such as pharmaceutical synthesis.

In the context of drug discovery, the pyrazine scaffold present in 2-Amino-3-methoxypyrazine has attracted attention for its bioisosteric properties. Medicinal chemists frequently employ such structures as replacements for phenyl rings to modify the physicochemical properties of drug candidates. This approach has become particularly relevant in addressing challenges related to drug solubility and metabolic stability - key considerations in modern pharmaceutical development.

The commercial availability of 2-Amino-3-methoxypyrazine (CAS 4774-10-1) from specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends indicate growing demand for such fine chemicals, driven by expanding pharmaceutical R&D activities worldwide. Quality specifications typically emphasize high purity levels (>98%) to meet the stringent requirements of end-use applications.

Safety considerations for handling 2-Amino-3-methoxypyrazine follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Storage under inert atmosphere can help maintain its stability over extended periods.

Looking toward future applications, researchers are exploring the potential of 2-Amino-3-methoxypyrazine derivatives in emerging fields such as organic electronics and molecular sensors. The compound's conjugated system and functional groups make it a candidate for developing novel materials with interesting optoelectronic properties. These developments align with current interests in smart materials and sustainable technologies.

In conclusion, 2-Amino-3-methoxypyrazine (CAS No. 4774-10-1) represents a versatile chemical building block with growing importance across multiple scientific disciplines. Its unique structural features and adaptable chemistry continue to inspire innovative applications in pharmaceuticals, materials science, and beyond. As research into nitrogen-containing heterocycles advances, this compound is likely to maintain its relevance in addressing contemporary scientific and technological challenges.